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Compound of Interest

Compound Name: (S)-beflubutamid

Cat. No.: B1532945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of (S)-beflubutamid, a potent herbicidal

molecule. It covers its chemical identity, mechanism of action, and key experimental data.

Detailed protocols for its synthesis, herbicidal activity assessment, and environmental fate

analysis are provided to facilitate further research and development.

Chemical Identity
Parameter Value Reference

IUPAC Name

(2S)-N-benzyl-2-[4-fluoro-3-

(trifluoromethyl)phenoxy]butan

amide

[1][2]

CAS Number 113614-09-8 [1][2]

Molecular Formula C₁₈H₁₇F₄NO₂ [1]

Molecular Weight 355.33 g/mol [1]

Mechanism of Action: Inhibition of Carotenoid
Biosynthesis
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(S)-beflubutamid is a selective herbicide that acts by inhibiting the biosynthesis of carotenoids

in susceptible plant species. Its primary target is the enzyme phytoene desaturase (PDS), a

key component of the carotenoid biosynthesis pathway.

By inhibiting PDS, (S)-beflubutamid prevents the conversion of phytoene to ζ-carotene. This

blockage leads to the accumulation of phytoene and a deficiency in downstream carotenoids.

Carotenoids play a crucial role in protecting chlorophyll from photo-oxidation. Their absence

results in the characteristic "bleaching" of the plant tissue, followed by growth inhibition and

eventual death.

The (S)-enantiomer of beflubutamid is significantly more active than the (R)-enantiomer,

demonstrating a high degree of stereoselectivity in its interaction with the target enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-Beflubutamid: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532945#s-beflubutamid-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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